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Abstract

Xanthevodine, a naturally occurring acridone alkaloid, has been identified in select plant
species. This technical guide provides a comprehensive overview of the discovery, natural
sources, and fundamental chemical properties of Xanthevodine. While research on its
biological activity is limited, this document lays the groundwork for future investigation by
consolidating the available information on its origins and characteristics.

Introduction

Xanthevodine (CAS No. 477-78-1) is a heterocyclic organic compound with the systematic
IUPAC name 4,11-dimethoxy-5H-[1][2]dioxolo[4,5-b]acridin-10-one.[2][3] Its molecular formula
is C16H13NOs, and it has a molecular weight of 299.28 g/mol .[2][3] The chemical structure of
Xanthevodine is characterized by a pentacyclic system, featuring a dimethoxy-substituted
acridone core fused with a methylenedioxy group. This unique structural framework places it
within the broader class of acridone alkaloids, a group of compounds known for their diverse
pharmacological activities.

Discovery of Xanthevodine

While the precise historical details of the initial discovery of Xanthevodine are not extensively
documented in readily available literature, its identification is tied to phytochemical
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investigations of its natural sources. The scientific community's knowledge of this compound
has primarily emerged from systematic studies of the chemical constituents of specific plant
genera.

Natural Sources of Xanthevodine

To date, Xanthevodine has been identified in at least two distinct plant species:

o Euodia rutaecarpa: This plant, belonging to the Rutaceae family, is a well-known source of
various alkaloids.[3][4][5][6] Phytochemical analyses of Euodia species have led to the
isolation and characterization of numerous compounds, including Xanthevodine.

e Limonium bicolor: Also known as sea lavender, this species from the Plumbaginaceae family
has been found to contain Xanthevodine.[1] This discovery is noteworthy as it indicates the
presence of this acridone alkaloid in a different plant family, suggesting a potentially broader
distribution in the plant kingdom than is currently known.

Physicochemical Properties

A summary of the key physicochemical properties of Xanthevodine is presented in the table

below.
Property Value Source
CAS Number 477-78-1 [2][3]
Molecular Formula C16H13NOs [2][3]
Molecular Weight 299.28 g/mol [2][3]

4,11-dimethoxy-5H-[1]
IUPAC Name , - [2]
[2]dioxolo[4,5-b]acridin-10-one

Reported as a clear oily liquid
Appearance _ _ [1]
(commercial preparation)

Purity (commercial) >95% [1]

Storage Room temperature, sealed well  [1]
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Experimental Protocols

Detailed experimental protocols for the isolation and structure elucidation of Xanthevodine are
not extensively described in recent, readily accessible scientific literature. However, a general
workflow for the isolation of alkaloids from plant material can be inferred and is presented
below. It is important to note that specific optimization of solvents and chromatographic
conditions would be necessary for the targeted isolation of Xanthevodine.

General Workflow for Alkaloid Isolation from Plant
Material
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Caption: Generalized workflow for the isolation of alkaloids from plant sources.
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Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available data on the biological activity and
potential signaling pathways of Xanthevodine. While its structural relatives, the acridone
alkaloids, are known to exhibit a range of biological effects including anticancer, antimicrobial,
and anti-inflammatory properties, specific studies on Xanthevodine are needed to determine

its pharmacological profile.

The acridone scaffold is known to interact with various biological targets. A hypothetical
signaling pathway that other acridone alkaloids are involved in is presented below as a

potential starting point for future research on Xanthevodine.
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Caption: A hypothetical signaling pathway for acridone alkaloids like Xanthevodine.

Future Directions

The existing body of knowledge on Xanthevodine is limited, presenting a clear opportunity for
further research. Key areas for future investigation include:
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o Systematic Screening for Biological Activity: A comprehensive screening of Xanthevodine
against a panel of biological targets is warranted to identify any potential therapeutic
applications.

e |solation and Structure Elucidation from Natural Sources: Detailed studies documenting the
efficient isolation of Xanthevodine from Euodia rutaecarpa and Limonium bicolor, along with
modern spectroscopic data, would be of great value to the natural products community.

o Total Synthesis: The development of a robust and efficient total synthesis of Xanthevodine
would provide a reliable source of the compound for extensive biological evaluation and the
generation of analogues for structure-activity relationship studies.

 Investigation of Biosynthetic Pathways: Elucidating the biosynthetic pathway of
Xanthevodine in its host plants could open avenues for biotechnological production.

Conclusion

Xanthevodine is a structurally interesting acridone alkaloid with a confirmed presence in at
least two plant species. While its discovery and natural sources have been established, a
significant gap exists in the understanding of its biological properties. This guide consolidates
the current knowledge and provides a framework for future research to unlock the potential of
this natural product. The unique chemical structure of Xanthevodine makes it a compelling
target for further investigation in the fields of medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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